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Compound of Interest

Compound Name:
2,2-Dimethylcyclopropan-1-amine

hydrochloride

CAS No.: 674367-28-3

Cat. No.: B1391718

Get Quote

This guide provides a comprehensive technical overview of 2,2-Dimethylcyclopropan-1-
amine hydrochloride, a valuable building block in modern medicinal chemistry. Designed for

researchers, scientists, and drug development professionals, this document delves into the

compound's core chemical and physical properties, spectroscopic signature, synthesis, and

safety considerations. The unique conformational constraints imposed by the cyclopropane ring

make this and related scaffolds of significant interest in the design of novel therapeutics.[1][2]

Chemical Identity and Core Properties
2,2-Dimethylcyclopropan-1-amine hydrochloride is the salt form of the parent amine, 2,2-

dimethylcyclopropan-1-amine.[3] The hydrochloride salt form generally enhances stability and

water solubility, making it more amenable for handling and use in various chemical reactions.

Below is a diagram illustrating the chemical structure of the compound.

Caption: Structure of 2,2-Dimethylcyclopropan-1-amine Hydrochloride.

Table 1: Chemical Identifiers and Physical Properties
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Property Value Source

IUPAC Name
2,2-dimethylcyclopropan-1-

amine;hydrochloride
PubChem[3]

CAS Number 674367-28-3 ECHA[3]

Molecular Formula C₅H₁₂ClN PubChem[3]

Molecular Weight 121.61 g/mol PubChem[3]

Physical Form Solid Sigma-Aldrich

Melting Point

294-296 °C (for the related

2,2-Dimethylpropan-1-amine

HCl)

Sigma-Aldrich

Solubility
Expected to have good

solubility in water.
N/A

Note: Experimental data for some physical properties like melting and boiling points are not

widely published for this specific compound. Data for structurally similar compounds is provided

for reference where available.

Spectroscopic Characterization
Spectroscopic analysis is fundamental to confirming the identity and purity of a chemical

compound. The key features expected in ¹H NMR, ¹³C NMR, and IR spectroscopy for 2,2-
Dimethylcyclopropan-1-amine hydrochloride are outlined below.

Nuclear Magnetic Resonance (NMR) Spectroscopy
The strained three-membered ring and the gem-dimethyl groups provide a unique and readily

identifiable NMR fingerprint.

¹H NMR: The spectrum will exhibit distinct signals for the two methyl groups, the two

diastereotopic protons on the C3 carbon of the ring, and the proton on the C1 carbon

attached to the amine. The ammonium protons (NH₃⁺) may appear as a broad singlet. The

cyclopropyl protons often appear at unusually high field (low ppm) due to the ring current

effect.
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¹³C NMR: The spectrum will show signals for the two equivalent methyl carbons, the

quaternary C2 carbon, the CH₂ carbon (C3), and the CH carbon (C1). The chemical shifts

are influenced by the ring strain. For example, in the related 2,2-dimethyl-1-

methylenecyclopropane, the quaternary carbon appears around 28 ppm, the CH₂ at 24 ppm,

and the CH at 30 ppm.

While specific, experimentally verified spectra for this exact hydrochloride salt are not readily

available in public databases, the predicted patterns are based on foundational principles and

data from analogous structures.[4][5]

Infrared (IR) Spectroscopy
The IR spectrum provides information about the functional groups present. Key expected

absorptions include:

N-H stretching: A broad and strong band in the region of 3200-2800 cm⁻¹ is characteristic of

the ammonium salt (R-NH₃⁺).

C-H stretching: Absorptions just below 3000 cm⁻¹ for the methyl and cyclopropyl C-H bonds.

N-H bending: A medium to strong band around 1600-1500 cm⁻¹.

Synthesis and Reactivity
Synthetic Approach
The synthesis of 2,2-dimethylcyclopropylamines often starts from a corresponding carboxylic

acid or a related precursor. A common strategy involves the cyclopropanation of an

appropriately substituted alkene.[6] For instance, 2,2-dimethylcyclopropane carboxylic acid can

be synthesized and then converted to the amine.

A generalized synthetic workflow is depicted below:
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Caption: Generalized workflow for the synthesis of the target compound.

One established method for creating the core cyclopropane ring is the reaction of an alkene

with a carbene or carbenoid, such as that generated in the Simmons-Smith reaction.[1]
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Subsequent conversion of a functional group (like a carboxylic acid via its acyl azide in the

Curtius rearrangement) yields the primary amine, which is then treated with hydrochloric acid to

form the stable salt.

Chemical Reactivity and Applications
The primary amine group is a versatile functional handle for a wide range of chemical

transformations, including amidation, alkylation, and reductive amination. This reactivity makes

2,2-Dimethylcyclopropan-1-amine hydrochloride a valuable building block in drug discovery.

The cyclopropane ring itself is a bioisostere for various groups, including phenyl rings and gem-

dimethyl motifs. Its rigid structure can lock a molecule into a specific conformation, which can

be advantageous for optimizing binding to a biological target and improving metabolic stability.

[2] Cyclopropane-containing compounds have been investigated for a multitude of therapeutic

applications, including as enzyme inhibitors and antimicrobial agents.[1][2]

Safety and Handling
As with any chemical reagent, proper safety protocols must be followed. 2,2-
Dimethylcyclopropan-1-amine hydrochloride is classified as an irritant.

Table 2: GHS Hazard Information

Hazard Class Hazard Statement GHS Pictogram

Skin Corrosion/Irritation H315: Causes skin irritation Warning

Serious Eye Damage/Irritation
H319: Causes serious eye

irritation
Warning

Specific Target Organ Toxicity

(Single Exposure)

H335: May cause respiratory

irritation
Warning

Source: PubChem[3]

Handling and Storage Recommendations:
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Personal Protective Equipment (PPE): Wear protective gloves, clothing, and eye/face

protection.[7]

Ventilation: Use only in a well-ventilated area, such as a chemical fume hood.[7]

Storage: Keep the container tightly closed in a dry and well-ventilated place.[7] Store at room

temperature.[8]

First Aid: In case of contact with skin or eyes, rinse immediately with plenty of water for at

least 15 minutes. If inhaled, move to fresh air. Seek medical attention if irritation persists.[7]

Conclusion
2,2-Dimethylcyclopropan-1-amine hydrochloride is a specialized chemical intermediate with

significant potential in the field of medicinal chemistry. Its unique three-dimensional structure,

conferred by the gem-dimethyl substituted cyclopropane ring, offers drug designers a powerful

tool for creating conformationally constrained molecules with potentially enhanced

pharmacological profiles. Understanding its chemical properties, spectroscopic signatures, and

handling requirements is essential for its effective and safe utilization in the research and

development of novel therapeutics.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. Pharmaceutical applications of cyclopropyl containing scaffolds: a review on recent
updates - PubMed [pubmed.ncbi.nlm.nih.gov]

2. pdf.benchchem.com [pdf.benchchem.com]

3. 2,2-Dimethylcyclopropan-1-amine hydrochloride | C5H12ClN | CID 47002150 - PubChem
[pubchem.ncbi.nlm.nih.gov]

4. spectrabase.com [spectrabase.com]

5. pdf.benchchem.com [pdf.benchchem.com]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.researchgate.net/publication/288137351_Synthesis_and_chiral_resolution_of_22-dimethylcyclopropane_carboxylic_acid
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC5446630/
https://www.mdpi.com/1420-3049/24/1/167
https://spectrabase.com/spectrum/7YZ2m16rJwW
https://en.wikipedia.org/wiki/1,2-Dimethylcyclopropane
https://pubchem.ncbi.nlm.nih.gov/compound/6427079
https://pubchem.ncbi.nlm.nih.gov/compound/252321
https://webbook.nist.gov/cgi/cbook.cgi?ID=C2511957
https://www.benchchem.com/product/b1391718?utm_src=pdf-custom-synthesis#bc-rfq
https://pubmed.ncbi.nlm.nih.gov/41307432/
https://pubmed.ncbi.nlm.nih.gov/41307432/
https://pdf.benchchem.com/3296/Applications_of_Cyclopropane_1_2_dicarbohydrazide_in_Medicinal_Chemistry_Application_Notes_and_Protocols.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/2_2-Dimethylcyclopropan-1-amine-hydrochloride
https://pubchem.ncbi.nlm.nih.gov/compound/2_2-Dimethylcyclopropan-1-amine-hydrochloride
https://spectrabase.com/spectrum/7YZ2m16rJwW
https://pdf.benchchem.com/1201/spectroscopic_data_of_2_Cyclopropen_1_one_1H_NMR_13C_NMR_IR.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1391718?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


6. researchgate.net [researchgate.net]

7. fishersci.es [fishersci.es]

8. labsolu.ca [labsolu.ca]

To cite this document: BenchChem. [An In-depth Technical Guide to 2,2-
Dimethylcyclopropan-1-amine Hydrochloride]. BenchChem, [2026]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b1391718/docs#an-in-depth-technical-guide-to-2-2-
dimethylcyclopropan-1-amine-hydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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